Cas no 900572-37-4 (2-(4-Piperidinyloxy)benzonitrile)
900572-37-4 structure
Product Name:2-(4-Piperidinyloxy)benzonitrile
CAS No:900572-37-4
MF:C12H14N2O
MW:202.252362728119
MDL:MFCD08061090
CID:93188
PubChem ID:16732591
Update Time:2024-10-26
2-(4-Piperidinyloxy)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Piperidinyloxy)benzonitrile
- 2-piperidin-4-yloxybenzonitrile
- 2-(4-Piperidinyloxy)benzonitrile (ACI)
- 2-(PIPERIDIN-4-YLOXY)BENZONITRILE
- EN300-1870035
- OIFRRCRLKBGBKR-UHFFFAOYSA-N
- AKOS009461119
- DTXSID30587450
- 2-[(Piperidin-4-yl)oxy]benzonitrile
- MFCD08061090
- 2-(4-Piperidinyloxy)benzonitrile, AldrichCPR
- 900572-37-4
- SCHEMBL4120430
- AS-40630
- CS-0128700
-
- MDL: MFCD08061090
- Inchi: 1S/C12H14N2O/c13-9-10-3-1-2-4-12(10)15-11-5-7-14-8-6-11/h1-4,11,14H,5-8H2
- InChI Key: OIFRRCRLKBGBKR-UHFFFAOYSA-N
- SMILES: N#CC1C(OC2CCNCC2)=CC=CC=1
Computed Properties
- Exact Mass: 202.11100
- Monoisotopic Mass: 202.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.7
- Topological Polar Surface Area: 45Ų
Experimental Properties
- Color/Form: Open die
- Density: 1.13
- Boiling Point: 365.2°Cat760mmHg
- Flash Point: 174.7°C
- Refractive Index: 1.563
- PSA: 45.05000
- LogP: 2.01788
- Solubility: Not determined
2-(4-Piperidinyloxy)benzonitrile Security Information
- Hazardous Material transportation number:UN3439
- HazardClass:6.1
- PackingGroup:III
- Packing Group:III
- Safety Term:6.1
2-(4-Piperidinyloxy)benzonitrile Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(4-Piperidinyloxy)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A129008958-250mg |
2-(4-Piperidinyloxy)benzonitrile |
900572-37-4 | 97% | 250mg |
$209.88 | 2023-08-31 | |
| Alichem | A129008958-1g |
2-(4-Piperidinyloxy)benzonitrile |
900572-37-4 | 97% | 1g |
$508.82 | 2023-08-31 | |
| TRC | P475518-250mg |
2-(4-Piperidinyloxy)benzonitrile |
900572-37-4 | 250mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P475518-500mg |
2-(4-Piperidinyloxy)benzonitrile |
900572-37-4 | 500mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P475518-2.5g |
2-(4-Piperidinyloxy)benzonitrile |
900572-37-4 | 2.5g |
$ 135.00 | 2022-06-03 | ||
| Chemenu | CM315105-1g |
2-(piperidin-4-yloxy)benzonitrile |
900572-37-4 | 95% | 1g |
$369 | 2021-08-18 | |
| abcr | AB176976-250 mg |
2-(Piperidin-4-yloxy)benzonitrile, 97%; . |
900572-37-4 | 97% | 250mg |
€144.00 | 2023-05-07 | |
| abcr | AB176976-1 g |
2-(Piperidin-4-yloxy)benzonitrile, 97%; . |
900572-37-4 | 97% | 1g |
€246.00 | 2023-05-07 | |
| abcr | AB176976-5 g |
2-(Piperidin-4-yloxy)benzonitrile, 97%; . |
900572-37-4 | 97% | 5g |
€654.00 | 2023-05-07 | |
| Chemenu | CM315105-250mg |
2-(piperidin-4-yloxy)benzonitrile |
900572-37-4 | 95% | 250mg |
$155 | 2022-08-31 |
2-(4-Piperidinyloxy)benzonitrile Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
900572-37-4 (2-(4-Piperidinyloxy)benzonitrile) Related Products
- 902836-51-5(2-(piperidin-3-yloxy)benzonitrile)
- 224178-67-0(4-(Piperidin-4-yloxy)benzonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent